Cas no 886764-17-6 (2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine
• CAS No: 886764-17-6
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• MDL: MFCD07374194
• CID: 5226555
• PubChem ID: 62785202
• Update Time: 2026-03-07

2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine
• 1-Propanamine, 2-(3,5-difluorophenoxy)-3,3,3-trifluoro-

• MDL： MFCD07374194
• Inchi： 1S/C9H8F5NO/c10-5-1-6(11)3-7(2-5)16-8(4-15)9(12,13)14/h1-3,8H,4,15H2
• InChI Key： BLEFJXONLOHTLA-UHFFFAOYSA-N
• SMILES： C(N)C(OC1=CC(F)=CC(F)=C1)C(F)(F)F

Additional information on 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine

2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine (CAS No 886764-17-6): A Comprehensive Overview

2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine, also known by its CAS registry number CAS No 886764-17-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a difluorophenoxy substituent. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties and potential applications.

The molecular structure of 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine consists of a central amine group attached to a propane chain. The propane chain is substituted at the second position with a phenoxy group that has fluorine atoms at the 3 and 5 positions. Additionally, the third carbon of the propane chain is fully substituted with three fluorine atoms. This combination of functional groups makes the compound highly versatile and suitable for various chemical transformations.

Recent studies have highlighted the potential of CAS No 886764-17-6 in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for the preparation of fluorinated polymers with enhanced thermal stability and mechanical properties. The fluorinated groups in the molecule contribute to reduced intermolecular interactions, making it an ideal candidate for applications in high-performance polymers.

In terms of synthesis, 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine can be prepared through a variety of methods. One common approach involves nucleophilic substitution reactions where an appropriate electrophilic intermediate reacts with an amine source. The presence of electron-withdrawing groups such as fluorine atoms facilitates these reactions by activating the electrophilic center. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

The compound's reactivity is further influenced by its electronic structure. The trifluoromethyl group imparts strong electron-withdrawing effects, which can enhance the electrophilicity of adjacent groups. This property has been exploited in various catalytic applications where precise control over reaction pathways is essential. Recent findings suggest that CAS No 886764-17-6 can act as an effective ligand in transition metal-catalyzed reactions, offering new avenues for asymmetric synthesis.

Beyond its chemical applications, 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine has shown promise in biological systems. Studies indicate that it exhibits moderate activity against certain enzymes involved in metabolic pathways. While further research is needed to fully understand its bioavailability and pharmacokinetics, these initial findings open up possibilities for its use in drug discovery.

In terms of environmental impact, the stability and persistence of CAS No 886764-17-6 have been evaluated under various conditions. Research suggests that it undergoes slow degradation under aerobic conditions due to the strong carbon-fluorine bonds present in its structure. This highlights the need for careful handling and disposal practices to minimize environmental impact.

The future outlook for 2-(3,5-Difluorophenoxy)-3,3,3-trifluoropropan-1-amine is bright given its unique properties and diverse applications. Ongoing research aims to explore its potential in advanced materials science and catalysis while addressing any environmental concerns associated with its use.